Cas no 482355-53-3 (BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-)

Technical Introduction: Benzene, 1-bromo-4-ethoxy-2,5-dimethyl-, is a brominated aromatic compound featuring ethoxy and methyl substituents at specific positions on the benzene ring. This structure imparts distinct reactivity, making it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. The bromine atom offers a versatile site for nucleophilic substitution or metal-catalyzed coupling, while the ethoxy and methyl groups enhance solubility and steric control. Its well-defined substitution pattern ensures predictable regioselectivity in further derivatization. Suitable for applications in pharmaceuticals, agrochemicals, and advanced materials, this compound is characterized by high purity and stability under standard handling conditions.

BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- structure

482355-53-3 structure

Product Name:BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-

CAS No:482355-53-3

MF:C₁₀H₁₃BrO

MW:229.113622426987

CID:3368315

PubChem ID:82494885

Update Time:2025-05-28

BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

- BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL-
- E97917
- SCHEMBL23586503
- 482355-53-3
- MFCD21989013
- 1-BROMO-4-ETHOXY-2,5-DIMETHYLBENZENE
- Inchi： 1S/C10H13BrO/c1-4-12-10-6-7(2)9(11)5-8(10)3/h5-6H,4H2,1-3H3
- InChI Key： VDLWJTVHMJUXTL-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=C(C=C1C)OCC

Computed Properties

Exact Mass: 228.01498g/mol
Monoisotopic Mass: 228.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 9.2Å²

BENZENE, 1-BROMO-4-ETHOXY-2,5-DIMETHYL- Pricemore >>

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